Cas no 920960-09-4 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-)
920960-09-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
CAS No:920960-09-4
MF:C16H16N4O
MW:280.324442863464
CID:755056
PubChem ID:67277751
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
- 4-(2-phenylethylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
- SCHEMBL2103996
- 4-[(2-phenylethyl)amino]-1h-pyrrolo[2,3-b]pyridine-5-carboxamide
- DTXSID90736740
- 920960-09-4
-
- Inchi: 1S/C16H16N4O/c17-15(21)13-10-20-16-12(7-9-19-16)14(13)18-8-6-11-4-2-1-3-5-11/h1-5,7,9-10H,6,8H2,(H2,17,21)(H2,18,19,20)
- InChI Key: GFNLXPZATIFNFD-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=C2C(C=CN2)=C1NCCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 280.13241115g/mol
- Monoisotopic Mass: 280.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8Ų
1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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